Cas no 106876-34-0 (1,3-Hexanedione, 4,4,5,5,6,6,6-heptafluoro-1-(4-nitrophenyl)-)

• Product Name: 1,3-Hexanedione, 4,4,5,5,6,6,6-heptafluoro-1-(4-nitrophenyl)-
• CAS No: 106876-34-0
• MF: C₁₂H₆F₇NO₄
• MW: 361.169167995453
• CID: 1182414
• Update Time: 2024-08-03

1,3-Hexanedione, 4,4,5,5,6,6,6-heptafluoro-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Hexanedione, 4,4,5,5,6,6,6-heptafluoro-1-(4-nitrophenyl)-

• Inchi： 1S/C12H6F7NO4/c13-10(14,11(15,16)12(17,18)19)9(22)5-8(21)6-1-3-7(4-2-6)20(23)24/h1-4H,5H2
• InChI Key： DXPKIOVEJMGBOP-UHFFFAOYSA-N
• SMILES： C(C1=CC=C([N+]([O-])=O)C=C1)(=O)CC(=O)C(F)(F)C(F)(F)C(F)(F)F

Computed Properties

• Exact Mass: 361.01848

Experimental Properties

• Density: 1.541±0.06 g/cm3(Predicted)
• Boiling Point: 327.6±37.0 °C(Predicted)
• PSA: 77.28
• pka: 4?+-.0.25(Predicted)